![molecular formula C15H13FN2O3 B4402376 3-(2-fluorophenyl)-N-(3-nitrophenyl)propanamide](/img/structure/B4402376.png)
3-(2-fluorophenyl)-N-(3-nitrophenyl)propanamide
Overview
Description
3-(2-fluorophenyl)-N-(3-nitrophenyl)propanamide, commonly known as FNP, is a chemical compound that has been extensively studied for its potential use in scientific research. FNP is a synthetic compound that belongs to the class of amides and has a molecular formula of C15H12FNO3.
Mechanism of Action
The mechanism of action of FNP involves its ability to react with ROS, resulting in a fluorescence signal that can be detected using various imaging techniques. FNP has been shown to selectively react with ROS, including hydrogen peroxide and superoxide, without interfering with other cellular processes.
Biochemical and Physiological Effects:
FNP has been shown to have minimal toxicity and does not interfere with cellular processes, making it a safe and effective tool for studying ROS in biological systems. In addition to its use as a fluorescent probe, FNP has also been studied for its potential use in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of FNP is its selectivity for ROS, making it a valuable tool for studying oxidative stress in biological systems. FNP is also relatively easy to synthesize and has minimal toxicity, making it a safe and effective tool for scientific research. However, one limitation of FNP is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of FNP, including its use in the development of new diagnostic tools for oxidative stress-related diseases. FNP may also be used in the development of new therapies for cancer and other diseases. Additionally, further research is needed to optimize the synthesis and use of FNP in scientific research.
Scientific Research Applications
FNP has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research involves its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. FNP has been shown to selectively detect ROS in cells and tissues, making it a valuable tool for studying oxidative stress and related diseases.
properties
IUPAC Name |
3-(2-fluorophenyl)-N-(3-nitrophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O3/c16-14-7-2-1-4-11(14)8-9-15(19)17-12-5-3-6-13(10-12)18(20)21/h1-7,10H,8-9H2,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEAHNMBOKJUNHO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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